Cas no 2680732-75-4 (4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid)

• Product Name: 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid
• CAS No: 2680732-75-4
• MF: C₇H₈F₅NO₃
• MW: 249.135339736938
• CID: 6449877
• PubChem ID: 165914414
• Update Time: 2025-06-11

4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid
• 2680732-75-4
• EN300-7106055

• Inchi： 1S/C7H8F5NO3/c1-13(6(16)7(10,11)12)3(5(8)9)2-4(14)15/h3,5H,2H2,1H3,(H,14,15)
• InChI Key： PWRKINHIMAUKTH-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)N(C(C(F)(F)F)=O)C)F

Computed Properties

• Exact Mass: 249.04243393g/mol
• Monoisotopic Mass: 249.04243393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid

Introduction to 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid (CAS No. 2680732-75-4)

4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2680732-75-4, is a fluorinated carboxylic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which are strategically incorporated to modulate its physicochemical properties and biological activity. The structural motif of this compound includes a difluorinated backbone and an N-methylacetamido side chain, features that contribute to its unique reactivity and potential applications in drug design.

The synthesis of 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid involves sophisticated organic transformations, often requiring advanced fluorination techniques. The introduction of fluorine atoms at the 4-position of the butanoic acid moiety and the incorporation of a trifluoromethylated amide group at the 3-position are critical steps that define its chemical identity. These modifications enhance the compound's metabolic stability and binding affinity to biological targets, making it a promising candidate for further development in therapeutic applications.

In recent years, fluorinated compounds have been extensively studied due to their ability to improve drug efficacy and pharmacokinetic profiles. The presence of fluorine atoms can influence electron density distribution, lipophilicity, and ionization potential, thereby affecting how the molecule interacts with enzymes and receptors. For instance, studies have shown that fluorine substitution at specific positions in carboxylic acid derivatives can lead to enhanced binding affinity to protease enzymes, which are often targeted in antiviral and anticancer therapies.

One of the most compelling aspects of 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid is its potential role as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel inhibitors targeting various disease pathways. Notably, fluorinated amides have been implicated in the design of molecules with improved solubility and reduced toxicity, key factors in drug development. The compound's ability to serve as a building block for larger scaffolds underscores its versatility in medicinal chemistry.

The biological activity of 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid has been explored in several preclinical studies. Initial investigations suggest that it exhibits inhibitory effects on certain enzymes by mimicking natural substrates or interfering with catalytic sites. Additionally, its structural analogs have shown promise in modulating inflammatory pathways and immune responses. These findings highlight the compound's potential as a lead molecule for developing therapeutic agents aimed at treating chronic inflammatory diseases and immunodeficiencies.

The pharmacokinetic properties of this compound are also of great interest. Fluorinated derivatives often exhibit prolonged half-lives due to their resistance to metabolic degradation. This characteristic is particularly advantageous for drugs that require sustained activity over extended periods. Furthermore, the compound's solubility profile can be fine-tuned by adjusting fluorine substitution patterns, allowing for formulation flexibility across different delivery systems.

Advances in computational chemistry have further facilitated the study of 4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid by enabling high-throughput virtual screening and molecular dynamics simulations. These methods allow researchers to predict binding affinities and optimize lead structures before conducting expensive wet-lab experiments. Such computational approaches are particularly valuable in identifying novel derivatives with enhanced potency and selectivity.

The synthesis strategies for CAS No. 2680732-75-4 have evolved significantly over the past decade, driven by advancements in synthetic methodologies and green chemistry principles. Modern approaches emphasize atom economy and minimal waste generation, ensuring that the production process aligns with sustainable practices. Additionally, catalytic fluorination techniques have improved efficiency while reducing reliance on hazardous reagents.

In conclusion,4,4-difluoro-3-(2,2,2-trifluoro-N-methylacetamido)butanoic acid (CAS No. 2680732-75-4) represents a fascinating example of how structural modification can enhance biological activity and pharmacokinetic profiles. Its multifaceted applications in drug discovery underscore its importance as a research tool and potential therapeutic agent. As the field continues to evolve，this compound will undoubtedly remain a subject of interest for chemists and biologists alike.